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Introduction

Tinodasertib (also known as AUM0O01 and ETC-206) is a selective, orally bioavailable inhibitor
of Mitogen-activated Protein Kinase (MAPK)-interacting Kinases 1 and 2 (MNK1/2).[1][2] These
serine/threonine kinases are key components of the MAPK signaling pathway and are the sole
kinases known to phosphorylate the eukaryotic initiation factor 4E (elF4E) at Serine 209.[1]
Phosphorylation of elF4E is a critical step in the initiation of cap-dependent mRNA translation,
a process frequently dysregulated in cancer, leading to the increased translation of
oncoproteins. By inhibiting MNK1/2, tinodasertib blocks elF4E phosphorylation, thereby
impeding the proliferation and progression of tumor cells.[1] This document provides detailed
application notes and experimental protocols for establishing and utilizing a tinodasertib
xenograft model, a critical tool for in vivo efficacy and pharmacodynamic studies.

Data Presentation
In Vitro Activity of Tinodasertib

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b607376?utm_src=pdf-interest
https://www.benchchem.com/product/b607376?utm_src=pdf-body
https://www.fortunejournals.com/articles/pharmacodynamic-evaluation-of-aum001tinodasertib-an-oral-inhibitor-of-mitogenactivated-protein-kinase-mapkinteracting-protein-kina.html
https://cdn.fortunejournals.com/articles/pharmacodynamic-evaluation-of-aum001tinodasertib.pdf
https://www.fortunejournals.com/articles/pharmacodynamic-evaluation-of-aum001tinodasertib-an-oral-inhibitor-of-mitogenactivated-protein-kinase-mapkinteracting-protein-kina.html
https://www.benchchem.com/product/b607376?utm_src=pdf-body
https://www.fortunejournals.com/articles/pharmacodynamic-evaluation-of-aum001tinodasertib-an-oral-inhibitor-of-mitogenactivated-protein-kinase-mapkinteracting-protein-kina.html
https://www.benchchem.com/product/b607376?utm_src=pdf-body
https://www.benchchem.com/product/b607376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Parameter Cell Line Value Reference

N/A (Biochemical

MNK1 IC50 64 nM [1][2]
Assay)
N/A (Biochemical

MNK2 IC50 86 nM [1][2]
Assay)

p-elF4E Inhibition

50 K562-elF4E 0.8 uM [1]
p-elF4E Inhibition Primary Human

IC50 PBMCs LM 1]
Anti-proliferative IC50 SU-DHL-6 1.71 M [3]
GK-5 3.36 UM [3]

MC 116 3.70 yM [3]

P3HR-1 4.81 pM [3]

DOHH2 5.13 uM [3]

MPC-11 5.05 pM [3]

Ramos.2G6.4C10 6.70 uM [3]

AHH-1 9.76 uM [3]

K562-elF4E 48.8 M [3]

In Vivo Pharmacodynamics of Tinodasertib in Xenograft
Models
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Animal ) . ) % Inhibition

. Dose (Oral) Time Point Tissue of p-elFAE Reference
SCID Mice 12.5 mg/kg 2 hours Tumor ~70-75% [1]

SCID Mice 12.5 mg/kg 2 hours Skin ~70-75% [1]

SCID Mice 200 mg/kg 2 hours Tumor ~90% [1]

ICR Mice 200 mg/kg 1 hour Bone Marrow  53% [4]

ICR Mice 200 mg/kg 1 hour PBMCs 62% [4]

ICR Mice 200 mg/kg 1 hour Skin 82% [4]

ICR Mice 200 mg/kg 1 hour Hair Follicles 78% [4]

Signaling Pathway and Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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